![molecular formula C14H23N B15372610 (S)-1-[4-(tert-butyl)phenyl]butylamine](/img/structure/B15372610.png)
(S)-1-[4-(tert-butyl)phenyl]butylamine
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Description
(S)-1-[4-(tert-butyl)phenyl]butylamine is a chiral amine derivative featuring a tert-butyl-substituted phenyl group attached to a butylamine backbone. Its stereochemistry at the chiral center (S-configuration) and the bulky tert-butyl group at the para position of the phenyl ring significantly influence its physicochemical properties, such as solubility, lipophilicity, and receptor-binding affinity.
Properties
Molecular Formula |
C14H23N |
|---|---|
Molecular Weight |
205.34 g/mol |
IUPAC Name |
(1S)-1-(4-tert-butylphenyl)butan-1-amine |
InChI |
InChI=1S/C14H23N/c1-5-6-13(15)11-7-9-12(10-8-11)14(2,3)4/h7-10,13H,5-6,15H2,1-4H3/t13-/m0/s1 |
InChI Key |
DSYIDEPUMHXPNP-ZDUSSCGKSA-N |
Isomeric SMILES |
CCC[C@@H](C1=CC=C(C=C1)C(C)(C)C)N |
Canonical SMILES |
CCCC(C1=CC=C(C=C1)C(C)(C)C)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Structural-Activity Relationship (SAR) : The tert-butyl group’s steric bulk optimizes receptor binding without introducing polar groups that compromise blood-brain barrier penetration .
- Most data derive from in vitro assays, necessitating further in vivo validation .
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